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Compound of Interest

Compound Name: Mito-apocynin (C2)

Cat. No.: B2522044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of Mito-apocynin (C2) stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Adherence to these guidelines is crucial for ensuring the stability, and efficacy of the compound

in experimental settings.

Introduction
Mito-apocynin (C2) is a novel mitochondrially-targeted antioxidant. It is a derivative of

apocynin, an inhibitor of NADPH oxidase, and is conjugated to a triphenylphosphonium (TPP)

cation, which facilitates its accumulation within the mitochondria. This targeted delivery

enhances its efficacy in mitigating mitochondrial oxidative stress. Proper preparation of stock

solutions is the first critical step for obtaining reliable and reproducible results in both in vitro

and in vivo studies.

Quantitative Data Summary
The following table summarizes the key quantitative data for Mito-apocynin (C2).
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Parameter Value Source(s)

Molecular Weight 536.4 g/mol [1][2]

Chemical Formula C₂₈H₂₇BrNO₃P [1][3]

Appearance Crystalline solid [4]

Solubility in DMSO 100 mg/mL (186.43 mM) [1][2][5]

Storage of Powder -20°C [2]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[1][6][7]

Experimental Protocol: Preparation of Mito-
apocynin (C2) Stock Solution (100 mM in DMSO)
This protocol describes the preparation of a 100 mM stock solution of Mito-apocynin (C2) in
DMSO.

Materials
Mito-apocynin (C2) powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Water bath sonicator

Pipettes and sterile, filter-barrier pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves
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Procedure
Preparation: Before starting, ensure the work area is clean and that all materials are readily

accessible. It is recommended to handle Mito-apocynin (C2) powder in a chemical fume

hood.

Weighing: Tare a sterile conical-bottom tube on the analytical balance. Carefully weigh the

desired amount of Mito-apocynin (C2) powder directly into the tube. For example, to

prepare 1 mL of a 100 mM stock solution, weigh out 53.64 mg of the compound.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO

to the tube containing the Mito-apocynin (C2) powder. To continue the example, add 1 mL

of DMSO.

Note: It is crucial to use fresh or anhydrous DMSO as hygroscopic DMSO can significantly

reduce the solubility of the compound[1][8].

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes[1][9]. Visually inspect the solution to ensure there are no visible particles. Gentle

warming to 37°C can also aid dissolution[5][10].

Aliquoting and Storage:

Once the Mito-apocynin (C2) is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile polypropylene tubes. This prevents repeated freeze-

thaw cycles which can degrade the compound[7].

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month)[1][6][7].
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Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell

culture medium to the final desired concentration. It is important to maintain the final DMSO

concentration in the culture medium below 0.5%, as higher concentrations can be toxic to

cells[7]. For in vivo studies, the stock solution can be further diluted in appropriate vehicles, but

it is recommended to prepare these working solutions fresh on the day of use[1].

Diagrams
Experimental Workflow
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Caption: Workflow for preparing Mito-apocynin (C2) stock solution.

Conceptual Signaling Pathway
Mito-apocynin is designed to target and inhibit mitochondrial NADPH oxidase (NOX), a key

source of reactive oxygen species (ROS) within the mitochondria. By inhibiting NOX, Mito-
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apocynin reduces oxidative stress, thereby protecting mitochondrial function and cell viability.
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Caption: Mechanism of action for Mito-apocynin (C2).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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